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A Comparative Guide to the Mechanical Strength of TMCD Copolyesters and PBT

This guide provides a detailed comparison of the mechanical properties of copolyesters

containing 2,2,4,4-tetramethyl-1,3-cyclobutanediol (TMCD) and polybutylene terephthalate

(PBT). The information presented is intended for researchers, scientists, and professionals in

drug development and materials science to facilitate informed material selection. This

comparison is based on quantitative data from technical datasheets for representative grades

of each material, specifically Eastman Tritan™ TX1001 copolyester and a general-purpose

unfilled PBT.

Introduction to TMCD Copolyesters and PBT
Polybutylene terephthalate (PBT) is a semi-crystalline thermoplastic engineering polymer that

belongs to the polyester family. It is known for its good dimensional stability, resistance to

solvents, and excellent electrical insulation properties.[1] PBT is widely used in electrical,

electronic, and automotive components. Its mechanical properties can be significantly

enhanced through reinforcement with fillers like glass fibers.[1]

TMCD-based copolyesters, such as Eastman Tritan™, are amorphous copolyesters that have

gained prominence as a replacement for polycarbonate (PC) due to being free of bisphenol A

(BPA).[2] These copolyesters are known for their excellent toughness, clarity, and hydrolytic,

heat, and chemical resistance.[3] The incorporation of the rigid TMCD monomer into the

polyester backbone contributes to their high impact strength and heat resistance.[2]
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Quantitative Comparison of Mechanical Properties
The following table summarizes the key mechanical properties of a representative TMCD

copolyester (Eastman Tritan™ TX1001) and an unfilled PBT. The data is compiled from

technical datasheets and all tests were conducted under standard laboratory conditions (23°C,

50% relative humidity).

Mechanical
Property

TMCD Copolyester
(Eastman Tritan™
TX1001)

Unfilled PBT
Test Standard
(ASTM)

Tensile Strength at

Break
53.1 MPa 58 MPa ASTM D638

Tensile Modulus 1,550 MPa 2,700 MPa ASTM D638

Elongation at Break 210 % 43 % ASTM D638

Flexural Modulus 1,550 MPa 2,600 MPa ASTM D790

Flexural Strength 62.0 MPa 79 MPa ASTM D790

Notched Izod Impact 980 J/m 47 J/m ASTM D256

Data for TMCD Copolyester (Eastman Tritan™ TX1001) sourced from Material Data Center

Datasheet.[4] Data for Unfilled PBT sourced from MakeItFrom.com.[5]

Analysis of Mechanical Performance
Based on the data presented, several key differences in the mechanical performance of TMCD

copolyesters and unfilled PBT can be observed:

Stiffness and Strength: Unfilled PBT exhibits a significantly higher Tensile Modulus and

Flexural Modulus, indicating it is a stiffer material than the TMCD copolyester.[4][5] PBT also

shows slightly higher Tensile Strength at Break and Flexural Strength.[4][5]

Ductility and Toughness: The most striking difference lies in their ductility and impact

resistance. The TMCD copolyester has a remarkably higher Elongation at Break (210%)

compared to unfilled PBT (43%), indicating much greater ductility.[4][5] Furthermore, its
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Notched Izod Impact strength is over 20 times higher than that of unfilled PBT, highlighting

its superior toughness and ability to absorb energy before fracturing.[4][5]

Experimental Protocols
The mechanical properties listed above are determined using standardized test methods from

ASTM International. Below are brief descriptions of the methodologies for the key experiments

cited.

Tensile Properties (ASTM D638)
This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.[6] A standard "dumbbell" or "dog-bone" shaped specimen is pulled apart at a

controlled speed until it fractures.[7] The test provides data on tensile strength, tensile modulus,

and elongation.[8]

Specimen: Typically a Type I dumbbell-shaped specimen for rigid materials.[7]

Procedure: The specimen is mounted in the grips of a universal testing machine. An

extensometer can be used to accurately measure strain. The specimen is pulled at a

constant rate of crosshead movement until it breaks.[8]

Calculations:

Tensile Strength: The maximum stress sustained by the specimen during the test.

Tensile Modulus (Young's Modulus): The ratio of stress to strain in the initial, linear portion

of the stress-strain curve.

Elongation at Break: The increase in length of the specimen at the point of fracture,

expressed as a percentage of the original length.

Flexural Properties (ASTM D790)
This test method measures the flexural strength and flexural modulus of plastics.[9] It involves

placing a rectangular specimen on two supports and applying a load to the center of the

specimen (a three-point bending setup) until it fractures or reaches a maximum strain of 5%.

[10]
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Specimen: A rectangular bar of specified dimensions, typically 127 mm in length, 12.7 mm in

width, and 3.2 mm in thickness.[10]

Procedure: The test specimen is placed on two supports with a specified span-to-depth ratio

(commonly 16:1). A loading nose applies a force to the center of the specimen at a constant

rate, causing it to bend.[11]

Calculations:

Flexural Strength: The maximum stress in the outer fiber at the moment of rupture.

Flexural Modulus: A measure of the material's stiffness in bending, calculated from the

slope of the stress-strain curve.

Notched Izod Impact Strength (ASTM D256)
This test method is used to determine the impact resistance of plastics by measuring the

energy absorbed in breaking a notched specimen. The Izod test uses a pendulum that swings

down to strike the specimen.[12]

Specimen: A rectangular bar with a V-notch machined into it to create a stress concentration

point.[13]

Procedure: The notched specimen is clamped vertically in the base of the pendulum testing

machine with the notch facing the direction of the pendulum's impact. The pendulum is

released from a specified height and strikes the specimen. The energy absorbed by the

specimen to fracture is determined by the height to which the pendulum swings after

breaking the specimen.[12]

Calculation: The impact strength is calculated in Joules per meter (J/m) or foot-pound-force

per inch (ft-lbf/in) of notch width.[14]
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Polybutylene Terephthalate (PBT) Structure

TMCD Copolyester Structure (Illustrative)

[ O-(CH₂)₄-O-C(=O)-Ph-C(=O) ]ₙ

[ O-CH₂-X-CH₂-O-C(=O)-Ph-C(=O) ]ₙ

X = TMCD and other diol units
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Caption: Chemical structures of PBT and a TMCD-containing copolyester.
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Caption: Standard workflow for mechanical property testing of polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. specialchem.com [specialchem.com]

2. researchgate.net [researchgate.net]

3. productcatalog.eastman.com [productcatalog.eastman.com]

4. Material Data Center | Datasheet Tritan™ TX1001 [materialdatacenter.com]

5. Unfilled PBT :: MakeItFrom.com [makeitfrom.com]

6. store.astm.org [store.astm.org]

7. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]

8. Tensile Strength of Plastics Using ASTM D 638 Test Standard [prestogroup.com]

9. ASTM D790 Flexural Properties Test for Plastics [testronixinstruments.com]

10. boundengineering.com [boundengineering.com]

11. ASTM D790: Flexural Properties of Unreinforced and Reinforced Plastics and Electrical
Insulating Materials [ssi.shimadzu.com]

12. coirubber.com [coirubber.com]

13. ASTM D256 Testing for Izod Impact Resistance of Plastics - Applus DatapointLabs
[datapointlabs.com]

14. sciteq.com [sciteq.com]

To cite this document: BenchChem. [mechanical strength comparison of TMCD and PBT
copolyesters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147498#mechanical-strength-comparison-of-tmcd-
and-pbt-copolyesters]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b147498?utm_src=pdf-custom-synthesis
https://www.specialchem.com/plastics/guide/polybutylene-terephthalate-pbt-plastic
https://www.researchgate.net/publication/353957928_Terephthalic_Acid_Copolyesters_Containing_Tetramethylcyclobutanediol_for_High-Performance_Plastics
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71070312&pn=tritan+copolyester+tx1001
https://www.materialdatacenter.com/ms/en/tradenames/Tritan/Eastman+Chemical+Co/Tritan%E2%84%A2+TX1001/72ed95a3/5701
https://www.makeitfrom.com/material-properties/Unfilled-PBT
https://store.astm.org/d0638-14.html
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d638/index.html
https://www.prestogroup.com/articles/testing-the-tensile-strength-of-plastics-using-astm-d-638-test-standard/
https://www.testronixinstruments.com/blog/what-is-astm-d790-to-measure-flexural-properties-of-plastics/
https://boundengineering.com/blog/f/astm-d790-flexural-test-bar-complete-guide
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d790/index.html
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d790/index.html
https://coirubber.com/astm/astm-d256-plastic-impact-resistance/
https://www.datapointlabs.com/CommonStandards/ASTM_D256
https://www.datapointlabs.com/CommonStandards/ASTM_D256
https://sciteq.com/standard/astm-d-256/
https://www.benchchem.com/product/b147498#mechanical-strength-comparison-of-tmcd-and-pbt-copolyesters
https://www.benchchem.com/product/b147498#mechanical-strength-comparison-of-tmcd-and-pbt-copolyesters
https://www.benchchem.com/product/b147498#mechanical-strength-comparison-of-tmcd-and-pbt-copolyesters
https://www.benchchem.com/product/b147498#mechanical-strength-comparison-of-tmcd-and-pbt-copolyesters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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